N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(trifluoromethyl)benzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[[3-(trifluoromethyl)benzoyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H15F3N2O5/c25-24(26,27)14-5-3-4-13(10-14)22(30)29-20-16-6-1-2-7-17(16)34-21(20)23(31)28-15-8-9-18-19(11-15)33-12-32-18/h1-11H,12H2,(H,28,31)(H,29,30)
• InChI Key: PXKRHZVHBVDFGM-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC(=CC=C5)C(F)(F)F
• Molecular Formula: C24H15F3N2O5
• Molecular Weight: 468.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(trifluoromethyl)benzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H15F3N2O5 and its molecular weight is 468.388. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(trifluoromethyl)benzamido)benzofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(trifluoromethyl)benzamido)benzofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound has been utilized in synthesizing novel series of derivatives with potential antimicrobial, anti-inflammatory, and antitumor activities. For instance, a series of benzofuran carboxamide derivatives have been synthesized and evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities, indicating the compound's utility in developing new bioactive chemical entities (Lavanya, Sribalan, & Padmini, 2017).

Biological Evaluation

These derivatives exhibit promising biological activities, including antimicrobial and anti-inflammatory properties. For example, synthesized compounds displayed significant in vitro antibacterial activity against pathogenic bacteria and showed potential as novel therapeutic agents for treating infections (Idrees, Bodkhe, Siddiqui, & Kola, 2020). Similarly, other studies focused on the synthesis of compounds for potential antitumor applications, demonstrating the versatility of this compound as a precursor in medicinal chemistry (Saito et al., 1999).

Antitumor Activity

Research has also explored the compound's role in synthesizing inhibitors with marked in vivo antitumor activity against human tumors, highlighting its significance in cancer research and therapy development. MS-27-275, a derivative, inhibited histone deacetylase, caused hyperacetylation of nuclear histones, and demonstrated strong antitumor efficacy in vivo, suggesting its potential in novel chemotherapy strategies (A. Saito et al., 1999).